1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-methoxypiperidin-4-imine

• IUPAC Name: 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-methoxypiperidin-4-imine
• InChI: InChI=1S/C12H13ClF3N3O/c1-20-18-9-2-4-19(5-3-9)11-10(13)6-8(7-17-11)12(14,15)16/h6-7H,2-5H2,1H3
• InChI Key: DTCPMIVWDZGGRO-UHFFFAOYSA-N
• Canonical SMILES: CON=C1CCN(CC1)C2=C(C=C(C=N2)C(F)(F)F)Cl
• Molecular Formula: C12H13ClF3N3O
• DSSTOX Substance ID: DTXSID001142001
• Molecular Weight: 307.70 g/mol
• CAS RN: 250714-12-6

Description

1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N-methoxypiperidin-4-imine (abbreviated as CTPPMI) is an organic compound with a molecular formula of C10H11ClF3N2O. CTPPMI is a synthetic molecule that has been used for various scientific research applications. It has a wide range of applications in areas such as chemistry, biochemistry, and pharmacology. CTPPMI is a versatile compound that can be used for a variety of purposes and is known to have a variety of biochemical and physiological effects.

Scientific Research Applications

Synthesis Methods and Applications

• Efficient Synthesis Techniques : A study by Marangoni et al. (2017) describes an efficient method for synthesizing a series of 1-substituted 4-(trifluoromethyl)-5-(alkan-1-ol)-pyridin-2(1H)-imines, showcasing the potential for varied and efficient synthesis pathways for compounds like 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-methoxypiperidin-4-imine (Marangoni et al., 2017).

• Formation of Pyridines : Research by Kimpe et al. (1996) highlights a method to convert cyclic six-membered imines into pyridines, indicating the potential for creating pyridine derivatives from similar compounds (Kimpe et al., 1996).

• Ethylene Oligomerization : A study by Nyamato et al. (2016) explores the use of (amino)pyridine ligands in ethylene oligomerization studies with nickel(II) complexes, suggesting possible applications in catalysis and industrial processes (Nyamato et al., 2016).

• Isoxazol-5(2H)-ones Synthesis : Research by Azimi et al. (2014) discusses the synthesis of isoxazol-5(2H)-ones, which are important in medicinal chemistry, using related pyridin-2-yl compounds (Azimi et al., 2014).

• Formation of Thiazolidin-4-one Derivatives : Mobinikhaledi et al. (2009) detail the synthesis of pyridin-2-yl substituted 2-imino-thiazolidine-4-ones, important for pharmaceutical applications (Mobinikhaledi et al., 2009).

Advanced Chemical Reactions and Structures

• Reactivity and Molecular Structures : Studies such as those by Tehrani et al. (2000) and Dylong et al. (2021) provide insights into the complex chemical reactivity and molecular structures of related compounds, which can be crucial for the development of new materials and drugs (Tehrani et al., 2000), (Dylong et al., 2021).

• Synthesis of Complex Heterocycles : The creation of complex heterocycles, as explored in research by Reisinger et al. (2004) and El-Abadelah et al. (2018), demonstrates the potential for synthesizing novel compounds with specific properties for diverse applications (Reisinger et al., 2004), (El-Abadelah et al., 2018).

Future Directions

The future directions of research on this compound are promising. It is expected that many novel applications of trifluoromethylpyridine (TFMP) will be discovered in the future. The development of fluorinated organic chemicals is becoming an increasingly important research topic.